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Compound of Interest

Compound Name: Chitotriose Trihydrochloride

Cat. No.: B15587819 Get Quote

For researchers, scientists, and drug development professionals, the quality and consistency of

reagents are paramount. Chitotriose trihydrochloride, a key substrate in the study of

chitinase enzymes and a compound of interest in immunology and drug development, is

available from numerous suppliers. This guide provides a comparative analysis of Chitotriose
Trihydrochloride from various commercial sources based on publicly available data and

outlines a framework of experimental protocols for independent verification.

Supplier Specification Overview
The selection of a suitable supplier often begins with a comparison of product specifications.

While this data is provided by the manufacturer and not independently verified in this guide, it

offers a crucial first-look at product quality. Key parameters include purity, appearance, and

storage conditions.
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Supplier
Catalog
Number /
Ref.

Purity
Analytical
Method

Appearan
ce

CAS
Number

Storage
Temp.

Chem-

Impex
- ≥85% qNMR

White to

almost

white

powder to

crystal

117436-

78-9
2 - 8 °C

- ≥98% HPLC

White to

almost

white

powder or

flocculus

41708-93-

4
-20 °C

Tokyo

Chemical

Industry

(TCI)

C2642 >85.0% qNMR

White to

Almost

white

powder to

crystal

117436-

78-9
-

BOC

Sciences
- ≥98% HPLC -

41708-93-

4 (free

base)

-

Matexcel COOS-002 >98% -

Off-white to

pale yellow

powder or

flocculent

lyophilisate

41708-93-

4

Room

temp.

MedchemE

xpress

HY-

N7697E
- - -

117436-

78-9
-

MyBioSour

ce

MBS57991

88
- - - - -

CymitQuim

ica

3B-C2642 >85.0% qNMR White to

Almost

white

117436-

78-9

-
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(distributor

for TCI)

powder to

crystal

Note: This table is compiled from data available on supplier websites as of late 2025.

Researchers should always refer to the most current certificate of analysis (CoA) from the

supplier for lot-specific data. Some suppliers list different CAS numbers which may refer to the

hydrate or free base forms.

Experimental Protocols for Independent Verification
Beyond

To cite this document: BenchChem. [A Researcher's Guide to Selecting Chitotriose
Trihydrochloride: A Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587819#comparative-analysis-of-chitotriose-
trihydrochloride-from-different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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